4-cyclopropyl-1-(2-methoxyethyl)-3-(1-(2-methoxynicotinoyl)piperidin-3-yl)-1H-1,2,4-triazol-5(4H)-one
Description
4-cyclopropyl-1-(2-methoxyethyl)-3-(1-(2-methoxynicotinoyl)piperidin-3-yl)-1H-1,2,4-triazol-5(4H)-one is a useful research compound. Its molecular formula is C20H27N5O4 and its molecular weight is 401.467. The purity is usually 95%.
BenchChem offers high-quality 4-cyclopropyl-1-(2-methoxyethyl)-3-(1-(2-methoxynicotinoyl)piperidin-3-yl)-1H-1,2,4-triazol-5(4H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-cyclopropyl-1-(2-methoxyethyl)-3-(1-(2-methoxynicotinoyl)piperidin-3-yl)-1H-1,2,4-triazol-5(4H)-one including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Receptor Interaction Studies
Research on compounds similar to "4-cyclopropyl-1-(2-methoxyethyl)-3-(1-(2-methoxynicotinoyl)piperidin-3-yl)-1H-1,2,4-triazol-5(4H)-one" often focuses on their interaction with human brain receptors. For example, studies on 5-Hydroxytryptamine1A (5-HT(1A)) receptors have demonstrated the potential of novel antagonists to treat anxiety and mood disorders. These studies use advanced imaging techniques such as positron emission tomography (PET) to examine the in vivo occupancy of these receptors, providing insights into the therapeutic potential of these compounds (Rabiner et al., 2002).
Pharmacokinetic Research
Another area of research focuses on the metabolism and disposition of novel compounds. For example, the study on BMS-690514, an inhibitor targeting growth factor receptors, details the pharmacokinetics of the drug in humans, highlighting how it is metabolized and excreted. Such studies are crucial for understanding the safety profile and efficacy of new therapeutic agents (Christopher et al., 2010).
Investigating Effects on Specific Diseases
Certain studies investigate the effects of novel compounds on diseases such as acute myelogenous leukemia (AML). Research comparing the efficacy of different chemotherapy regimens indicates the potential of new drugs to improve treatment outcomes. These studies can lead to the development of more effective therapies for life-threatening diseases (Berman et al., 1991).
properties
IUPAC Name |
4-cyclopropyl-2-(2-methoxyethyl)-5-[1-(2-methoxypyridine-3-carbonyl)piperidin-3-yl]-1,2,4-triazol-3-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H27N5O4/c1-28-12-11-24-20(27)25(15-7-8-15)17(22-24)14-5-4-10-23(13-14)19(26)16-6-3-9-21-18(16)29-2/h3,6,9,14-15H,4-5,7-8,10-13H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UUUPKJVZAXZXRY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCN1C(=O)N(C(=N1)C2CCCN(C2)C(=O)C3=C(N=CC=C3)OC)C4CC4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H27N5O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
401.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-cyclopropyl-1-(2-methoxyethyl)-3-(1-(2-methoxynicotinoyl)piperidin-3-yl)-1H-1,2,4-triazol-5(4H)-one | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![[3-(3,4-Difluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanol](/img/structure/B2778317.png)
![Methyl 2'-amino-6'-benzyl-7'-methyl-2,5'-dioxo-5',6'-dihydrospiro[indoline-3,4'-pyrano[3,2-c]pyridine]-3'-carboxylate](/img/structure/B2778321.png)
![N-(3-fluorophenyl)-2-(3-phenyltriazolo[4,5-d]pyrimidin-7-yl)sulfanylacetamide](/img/structure/B2778325.png)
![N-[(2-chlorophenyl)methyl]-6-(8-oxo-6-sulfanylidene-5H-[1,3]dioxolo[4,5-g]quinazolin-7-yl)hexanamide](/img/no-structure.png)
![N-(4-chlorobenzyl)-2-((1-ethyl-3-methyl-6-(4-methylbenzyl)-7-oxo-6,7-dihydro-1H-pyrazolo[4,3-d]pyrimidin-5-yl)thio)acetamide](/img/structure/B2778331.png)
